Cas no 905785-05-9 (6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 905785-05-9
• MF: C₁₃H₁₅F₃N₂S
• MW: 288.331812143326
• CID: 5425565
• Update Time: 2025-05-24

6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-ethylsulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• 6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C13H15F3N2S/c1-5-19-11-8(7-17)9(13(14,15)16)6-10(18-11)12(2,3)4/h6H,5H2,1-4H3
• InChI Key： CIUCBIRSMXUJCS-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC(C(C)(C)C)=CC(C(F)(F)F)=C1C#N

Additional information on 6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile

Introduction to 6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 905785-05-9)

6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 905785-05-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a tert-butyl group, an ethylsulfanyl moiety, and a trifluoromethyl substituent on a pyridine core, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of this compound is meticulously designed to enhance its pharmacological potential. The presence of the tert-butyl group contributes to steric hindrance, which can influence binding affinity and metabolic stability. Concurrently, the ethylsulfanyl group introduces a polar character, potentially improving solubility and interaction with biological targets. The trifluoromethyl group is renowned for its ability to modulate electronic properties and metabolic pathways, making it a common feature in bioactive molecules.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives for therapeutic applications. Pyridine-based compounds are widely recognized for their versatility in medicinal chemistry, serving as scaffolds for various pharmacological targets. Among these derivatives, those incorporating fluorinated moieties have shown exceptional promise due to the unique electronic and steric effects of fluorine atoms.

The synthesis of 6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

One of the most compelling aspects of this compound is its potential in the development of new therapeutic agents. The combination of structural features makes it an attractive candidate for targeting various biological pathways. For instance, studies have suggested that pyridine derivatives with similar structural motifs may interact with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer metabolism.

Recent computational studies have further elucidated the binding interactions of this compound with potential biological targets. Molecular docking simulations have revealed that the tert-butyl, ethylsulfanyl, and trifluoromethyl groups collectively contribute to favorable interactions with specific amino acid residues in protein targets. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

The pharmacokinetic profile of 6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that the presence of fluorinated and sulfur-containing moieties may influence metabolic pathways, potentially leading to unique pharmacokinetic behaviors compared to structurally related compounds.

In conclusion, 6-tert-butyl-2-(ethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.